Cas no 1542087-21-7 (Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-)

• Product Name: Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-
• CAS No: 1542087-21-7
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 5282891
• Update Time: 2025-05-26

Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-

• Inchi： 1S/C9H14ClNS/c1-7-5-12-8(11-7)4-9(2,3)6-10/h5H,4,6H2,1-3H3
• InChI Key： QVWRIXRJOGJEOS-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC(C)(C)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-

Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-

The compound CAS No. 1542087-21-7, also known as Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-, is a heterocyclic organic compound with a thiazole ring structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The thiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, forms the core of this molecule. The substituents attached to the thiazole ring—specifically, the 3-chloro-2,2-dimethylpropyl group at position 2 and a methyl group at position 4—contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of Thiazole derivatives in medicinal chemistry and material science. The thiazole ring is known for its ability to act as a bioisostere, meaning it can mimic the biological activity of other functional groups while offering improved pharmacokinetic properties. This makes compounds like CAS No. 1542087-21-7 valuable in drug design and development. For instance, researchers have explored the potential of this compound as a precursor for creating bioactive molecules with anti-inflammatory or antioxidant properties.

In terms of synthesis, Thiazole derivatives can be prepared through various methods, including cyclization reactions involving thiols and aldehydes or ketones. The specific substituents on the thiazole ring can be tailored to achieve desired chemical properties. For example, the presence of chlorine in the 3-chloro-2,2-dimethylpropyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in both organic and biochemical contexts.

The methyl group at position 4 of the thiazole ring adds to the compound's stability and lipophilicity. This makes it suitable for applications where solubility in organic solvents or interaction with lipid-rich environments is required. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing such compounds, reducing environmental impact while maintaining high yields.

From an application standpoint, CAS No. 1542087-21-7 has shown promise in several areas. In agriculture, it has been investigated as a potential component in pesticides or herbicides due to its ability to inhibit specific enzymes involved in plant growth regulation. In materials science, researchers have explored its use as a building block for advanced polymers or coatings with enhanced thermal stability and mechanical properties.

In conclusion, CAS No. 1542087-21-7, or Thiazole, 2-(3-chloro-2,2-dimethylpropyl)-4-methyl-, represents a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive candidate for further research and development across various industries. As scientific understanding of thiazole derivatives continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.